Methanone,[7-[(1-methylethyl)amino]-1h-benzimidazol-2-yl](4-methyl-1-piperazinyl)-

• Molecular Formula: C16H23N5O
• Molecular Weight: 301.39 g/mol
• IUPAC Name: (4-methylpiperazin-1-yl)-[4-(propan-2-ylamino)-1H-benzimidazol-2-yl]methanone
• InChI: InChI=1S/C16H23N5O/c1-11(2)17-12-5-4-6-13-14(12)19-15(18-13)16(22)21-9-7-20(3)8-10-21/h4-6,11,17H,7-10H2,1-3H3,(H,18,19)
• InChI Key: UBKBDXQCADGBAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=CC2=C1N=C(N2)C(=O)N3CCN(CC3)C

Description

Methanone,[7-[(1-methylethyl)amino]-1h-benzimidazol-2-yl](4-methyl-1-piperazinyl)- is a useful research compound. Its molecular formula is C16H23N5O and its molecular weight is 301.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of (4-amino-1H-benzoimidazol-2-yl)-(4-methyl-piperazin-1-yl)-methanone (Example 43; 50 mg, 0.19 mmol) in dichloroethane (10 mL), was added acetone (0.07 mL, 0.96 mmol) and acetic acid (10 drops), followed by NaBH(OAc)3 (203 mg, 0.96 mmol). The reaction mixture was stirred at room temperature for 16 h, and then was quenched with satd aq NaHCO3 (5 mL). The aqueous layer was extracted with CHCl3 (10 mL), and the combined organic layers were dried (Na2SO4) and then concentrated under reduced pressure. The crude product was purified on silica gel (10 g; 0-10% methanol (2 M NH3)/CH2Cl2) to give 35 mg of the title compound (60%). MS (ESI): mass calculated for C16H23N5O, 301.39; m/z found, 302.3 [M+H]+. 1H NMR (400 MHz, CDCl3): 11.11-11.07 (s, 1H), 7.18 (t, J=7.8 Hz, 1H), 6.76 (d, J=7.8 Hz, 1H), 6.37 (d, J=7.8 Hz, 1H), 4.80-4.65 (m, 2H), 3.92-3.78 (m, 2H), 2.56-2.53 (m, 4H), 2.36 (s, 3H), 1.85-1.81, (m, 1H), 1.32 (d, J=6.3 Hz, 6H).